Cas no 495-89-6 ((Z,Z)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid)

(Z,Z)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid structure
495-89-6 structure
Product Name:(Z,Z)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid
CAS No:495-89-6
MF:C12H10O4
MW:218.205403804779
CID:1998273
PubChem ID:5771622
Update Time:2025-04-21

(Z,Z)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid Chemical and Physical Properties

Names and Identifiers

    • (Z,Z)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid
    • 5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid
    • (2Z,4Z)-5-(1,3-benzodioxol-5-yl)penta-2,4-dienoic acid
    • JUO0E351AY
    • 5-(1,3-BENZODIOXOL-5-YL)-2,4-PENTADIENOIC ACID, (2Z,4Z)-
    • CHEMBL1371235
    • Piperic acid, (Z,E)-
    • NCGC00014297-02
    • NCGC00097406-01
    • PIPERIC ACID (Z,Z)-FORM [MI]
    • PIPERIC ACID, (Z,Z)-
    • 495-89-6
    • 2,4-PENTADIENOIC ACID, 5-(1,3-BENZODIOXOL-5-YL)-, (2Z,4Z)-
    • Chavicinic acid
    • Q27281705
    • UNII-JUO0E351AY
    • 2,4-PENTADIENOIC ACID, 5-(1,3-BENZODIOXOL-5-YL)-, (Z,Z)-
    • NCGC00014297
    • Inchi: 1S/C12H10O4/c13-12(14)4-2-1-3-9-5-6-10-11(7-9)16-8-15-10/h1-7H,8H2,(H,13,14)/b3-1-,4-2-
    • InChI Key: RHBGITBPARBDPH-CCAGOZQPSA-N
    • SMILES: O1COC2C=CC(/C=C\C=C/C(=O)O)=CC1=2

Computed Properties

  • Exact Mass: 218.05790880g/mol
  • Monoisotopic Mass: 218.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55.8Ų
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